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Compound of Interest

Compound Name: Fentrazamide

Cat. No.: B1672595 Get Quote

Introduction
Fentrazamide is a tetrazolinone herbicide highly effective for the control of problematic weeds

in rice cultivation. Its mode of action is the inhibition of very-long-chain fatty acid (VLCFA)

synthesis, which disrupts cell division in susceptible plants. This document provides detailed

application notes and protocols for the field use of Fentrazamide granules, intended for

researchers, scientists, and professionals in drug and herbicide development. The information

compiled herein is based on a thorough review of existing literature and experimental data.

Data Presentation
The following tables summarize the quantitative data on the efficacy, crop tolerance, and

residue analysis of Fentrazamide.

Table 1: Efficacy of Fentrazamide Granules Against Key Weeds in Transplanted Rice
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Application
Rate (g a.i./ha)

Target Weed
Weed Control
Efficacy (%)

Application
Timing

Soil Type

105 - 120

Echinochloa

crus-galli

(Barnyard Grass)

> 90% Pre-emergence
Loam, Sandy

Loam

105 - 120 Annual Sedges 85 - 95% Pre-emergence
Loam, Sandy

Loam

105 - 120 Broadleaf Weeds 80 - 90% Pre-emergence
Loam, Sandy

Loam

150

Echinochloa

crus-galli

(Barnyard Grass)

> 95% Pre-emergence Clay Loam

Note: Efficacy may vary depending on environmental conditions and weed infestation levels.

Table 2: Crop Tolerance of Transplanted Rice to Fentrazamide Granule Application

Application Rate (g
a.i./ha)

Rice Variety Type
Phytotoxicity
Rating (0-10 Scale)*

Observations

105 - 120 Coarse (e.g., IR-64) 0 - 1
Minimal to no visible

injury.

105 - 120
Fine (e.g., Taroari

Basmati, Sugandha)
1 - 2

Slight, transient

stunting may be

observed.

150 Coarse (e.g., IR-64) 1 - 2

Minor stunting

possible under certain

conditions.

150
Fine (e.g., Taroari

Basmati, Sugandha)
3 - 4

Moderate stunting and

yellowing may occur.

[1]
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*Phytotoxicity Scale: 0 = No injury, 1-3 = Slight injury, 4-6 = Moderate injury, 7-9 = Severe

injury, 10 = Complete crop death.

Table 3: Residue Analysis of Fentrazamide in Rice and Soil

Application Rate (g
a.i./ha)

Sample Matrix
Residue Level
(mg/kg) at Harvest

Half-life in Soil
(days)

up to 240 Rice Grain
Below Limit of

Detection (<0.01)
9 - 20

up to 240 Rice Straw
Below Limit of

Detection (<0.01)[2]
9 - 20

up to 240 Rice Husk
Below Limit of

Detection (<0.01)[2]
9 - 20

240 Soil 0.03 - 0.04[2] 9 - 20

Experimental Protocols
Protocol 1: Evaluation of Fentrazamide Granule Efficacy
and Crop Tolerance in Transplanted Rice
1. Objective: To determine the weed control efficacy and crop safety of different application

rates of Fentrazamide granules in transplanted rice.

2. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 5m x 4m.

Treatments:

Untreated Control (weedy check)

Hand-weeded Control (weed-free check)
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Fentrazamide granules at 105 g a.i./ha

Fentrazamide granules at 120 g a.i./ha

Fentrazamide granules at 150 g a.i./ha

3. Materials and Methods:

Crop: Transplanted rice (specify variety, e.g., IR-64 and a local fine variety).

Transplanting: Transplant 21-day-old seedlings at a spacing of 20cm x 15cm. Maintain a

water depth of 2-3 cm.

Herbicide Application:

Apply Fentrazamide granules uniformly to the plots as a pre-emergence treatment, 3

days after transplanting (DAT).

Use a calibrated granular applicator for even distribution.

Data Collection:

Weed Control Efficacy: At 30 and 60 DAT, identify and count the number of weeds per

square meter in each plot. Calculate the percentage of weed control relative to the

untreated control.

Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using the 0-10 rating

scale (as described in Table 2).

Yield: At maturity, harvest the central 3m x 2m area of each plot, and measure the grain

yield.

4. Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and compare

treatment means using a suitable post-hoc test (e.g., Tukey's HSD at p≤0.05).

Protocol 2: Residue Analysis of Fentrazamide in Rice
and Soil
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1. Objective: To determine the residual levels of Fentrazamide in rice grain, straw, and soil at

harvest following granular application.

2. Experimental Setup:

Utilize the plots from the efficacy and crop tolerance trial (Protocol 1).

3. Sample Collection:

Soil: Collect soil samples (0-15 cm depth) from each plot before application and at the time

of rice harvest.

Rice: At harvest, collect representative samples of rice grain and straw from each plot.

4. Analytical Methodology:

Extraction:

Soil: Extract Fentrazamide from soil samples using an appropriate solvent system (e.g.,

acetonitrile:water).

Rice Grain and Straw: Homogenize and extract samples using a suitable extraction

solvent.

Cleanup: Use Solid Phase Extraction (SPE) to clean up the extracts and remove interfering

substances.

Analysis: Quantify the concentration of Fentrazamide in the cleaned extracts using High-

Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or MS/MS).

5. Data Analysis: Calculate the mean residue levels for each treatment and compare them to

the Maximum Residue Limits (MRLs) established by regulatory agencies.

Visualizations
Mode of Action: Inhibition of Very-Long-Chain Fatty Acid
(VLCFA) Synthesis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1672595?utm_src=pdf-body
https://www.benchchem.com/product/b1672595?utm_src=pdf-body
https://www.benchchem.com/product/b1672595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fentrazamide targets and inhibits the VLCFA elongase complex, a critical component in the

synthesis of very-long-chain fatty acids. These fatty acids are essential for various cellular

functions, including the formation of cell membranes and the synthesis of cuticular waxes. By

inhibiting this pathway, Fentrazamide disrupts cell division and leads to the death of

susceptible weeds.
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Figure 1: Fentrazamide's mode of action via VLCFA synthesis inhibition.

Experimental Workflow for Fentrazamide Granule Field
Trials
The following diagram illustrates the key steps in conducting a field trial for Fentrazamide
granules.
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Phase 1: Trial Preparation

Phase 2: Trial Implementation

Phase 3: Data Collection

Phase 4: Analysis and Reporting
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(Uniform soil, weed history)

Experimental Design
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(5m x 4m plots)
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Application (3 DAT)
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Weed Assessment
(30 & 60 DAT)

Yield Measurement
(At Harvest)

Phytotoxicity Assessment
(7, 14, 28 DAT)

Residue Sampling
(Soil, Grain, Straw)

Statistical Analysis
(ANOVA, Tukey's HSD)

Final Report Generation

Residue Analysis
(HPLC)
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Figure 2: Workflow for Fentrazamide granule field efficacy and residue trials.
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Logical Relationships in Fentrazamide Granule
Application
Successful weed management with Fentrazamide granules depends on the interplay of

several key factors. This diagram outlines the logical relationships influencing the final

outcome.

Application Parameters

Application Rate Application Timing
(Pre-emergence)Application Uniformity

Environmental Factors

Soil Type Soil Moisture Temperature

Agronomic Factors

Rice Variety Weed Spectrum &
DensityWater Management

Weed Control
Efficacy

Crop Safety
(Phytotoxicity)Residue Levels

Click to download full resolution via product page

Figure 3: Factors influencing the performance of Fentrazamide granules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672595#field-application-techniques-for-
fentrazamide-granules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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